Cas no 2387-03-3 (1-Naphthalenecarboxaldehyde,2-hydroxy-, 2-[(2-hydroxy-1-naphthalenyl)methylene]hydrazone)

• Product Name: 1-Naphthalenecarboxaldehyde,2-hydroxy-, 2-[(2-hydroxy-1-naphthalenyl)methylene]hydrazone
• CAS No: 2387-03-3
• MF: C₂₂H₁₆N₂O₂
• MW: 340.374645233154
• CID: 258427
• PubChem ID: 75433
• Update Time: 2025-04-19

1-Naphthalenecarboxaldehyde,2-hydroxy-, 2-[(2-hydroxy-1-naphthalenyl)methylene]hydrazone Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenecarboxaldehyde,2-hydroxy-, 2-[(2-hydroxy-1-naphthalenyl)methylene]hydrazone
• PIGMENT YELLOW 101
• 1,1'-(Azinobismethylidyne)bis(2-naphthol)
• 1,2-Bis(2-hydroxynaphthalene-1-ylmethylene)hydraz
• 1-Naphthalenecarboxaldehyde, 2-hydroxy-, (2-hydroxy-1-naphthalenyl)methylenehydrazone
• 2,2'-dihydroxy-1-naphthaldazine
• 2-hydroxy-1-naphthaldehyde azine
• 2-Hydroxy-1-naphthaldehyde-azin
• 2-hydroxynaphthalene-1-carbaldehyde [(2-hydroxy-1-naphthyl)methylene]hydrazone
• bis-(2-hydroxy-[1]naphthylmethylene)-hydrazine
• 1-[[(2-hydroxynaphthalen-1-yl)methylidenehydrazinylidene]methyl]naphthalen-2-ol
• 2387-03-3
• SCHEMBL7598549
• NS00048894
• 1-Naphthalenecarboxaldehyde, 2-hydroxy-, [(2-hydroxy-1-naphthalenyl)methylene]hydrazone
• 2-OHnaphthalene-1-carbaldehyde (2-OH-1-naphthyl)methylenehydrazone
• DTXSID70862915
• 2,2'-Dihydroxy-1,1'-naphthalazine
• 1,1'-(Hydrazinediylidenedimethanylylidene)di(naphthalen-2-ol)

• Inchi： 1S/C22H16N2O2/c25-21-11-9-15-5-1-3-7-17(15)19(21)13-23-24-14-20-18-8-4-2-6-16(18)10-12-22(20)26/h1-14,25-26H
• InChI Key： SYRBOMODLUADBZ-UHFFFAOYSA-N
• SMILES： OC1C=CC2C=CC=CC=2C=1C=NN=CC1=C(C=CC2C=CC=CC=21)O

Computed Properties

• Exact Mass: 340.12128
• Monoisotopic Mass: 340.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 641
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.2A^2
• XLogP3: 5.1

Experimental Properties

• Density: 1.402
• Boiling Point: 553.4°Cat760mmHg
• Flash Point: 195.3°C
• Refractive Index: 1.794
• PSA: 65.18
• LogP: 4.85720